1-(4-Aminopiperidin-1-yl)-3-(4-fluorophenyl)propan-1-one

• IUPAC Name: 1-(4-aminopiperidin-1-yl)-3-(4-fluorophenyl)propan-1-one
• InChI: InChI=1S/C14H19FN2O/c15-12-4-1-11(2-5-12)3-6-14(18)17-9-7-13(16)8-10-17/h1-2,4-5,13H,3,6-10,16H2
• InChI Key: JGCDMVTUTPCMRR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C(=O)CCC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

1-(4-Aminopiperidin-1-yl)-3-(4-fluorophenyl)propan-1-one, commonly known as 4F-ADB, is a synthetic cannabinoid that has gained popularity in recent years due to its potent effects. This compound belongs to the indazole family and is structurally similar to other synthetic cannabinoids like JWH-018 and AM-2201.

Mechanism of Action

The mechanism of action for 4F-ADB involves the binding of the compound to CB1 and CB2 receptors in the brain. This binding leads to the activation of the endocannabinoid system, which can result in a variety of physiological and psychological effects. The exact mechanism of action for 4F-ADB is not fully understood and requires further research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4F-ADB are similar to other synthetic cannabinoids. These effects can include altered perception, mood, and cognition, as well as changes in heart rate, blood pressure, and body temperature. The long-term effects of 4F-ADB on the body are not fully understood and require further research.

Advantages and Limitations for Lab Experiments

One advantage of using 4F-ADB in lab experiments is its potency. This compound is highly potent and can be used in small amounts to achieve desired effects. However, one limitation of using 4F-ADB is its potential for abuse. This compound has been used recreationally and can be dangerous if not handled properly.

Future Directions

There are many future directions for research on 4F-ADB. One direction is to study the long-term effects of this compound on the body. Another direction is to investigate the potential therapeutic uses of 4F-ADB, such as in the treatment of pain or anxiety. Additionally, researchers could study the effects of 4F-ADB on different populations, such as adolescents or individuals with pre-existing medical conditions.
Conclusion:
In conclusion, 1-(4-Aminopiperidin-1-yl)-3-(4-fluorophenyl)propan-1-one, or 4F-ADB, is a synthetic cannabinoid that has gained popularity in recent years. This compound has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. While the exact mechanism of action for 4F-ADB is not fully understood, researchers have used this compound to study the effects of synthetic cannabinoids on pain, inflammation, anxiety, and addiction. There are many future directions for research on 4F-ADB, including studying its long-term effects on the body and investigating its potential therapeutic uses.

Synthesis Methods

The synthesis method for 4F-ADB involves the reaction of 4-fluorobenzonitrile with 1-(4-aminopiperidin-1-yl)propan-1-one in the presence of a base and a solvent. The reaction yields 4F-ADB as a white crystalline powder. This synthesis method is relatively simple and can be done in a laboratory setting.

Scientific Research Applications

4F-ADB has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. Synthetic cannabinoids like 4F-ADB bind to CB1 and CB2 receptors in the brain, which can lead to a variety of physiological and psychological effects. Researchers have used 4F-ADB to study the effects of synthetic cannabinoids on pain, inflammation, anxiety, and addiction.